Cas no 1153070-82-6 (1-(2-Cyanobenzyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid
• CAS No: 1153070-82-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 2090764
• PubChem ID: 39161258
• Update Time: 2025-11-01

1-(2-Cyanobenzyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid
• 1-[(2-cyanophenyl)methyl]piperidine-4-carboxylic acid
• DB-310865
• 1-(2-Cyano-benzyl)-piperidine-4-carboxylic acid
• 1153070-82-6
• AKOS006033194
• 1-(2-Cyanobenzyl)piperidine-4-carboxylicacid

• MDL： MFCD11914185
• Inchi： 1S/C14H16N2O2/c15-9-12-3-1-2-4-13(12)10-16-7-5-11(6-8-16)14(17)18/h1-4,11H,5-8,10H2,(H,17,18)
• InChI Key： IBEJROZIQFJJDU-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC=CC=2C#N)CC1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid

Recent Advances in the Study of 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid (CAS: 1153070-82-6)

1-(2-Cyanobenzyl)piperidine-4-carboxylic acid (CAS: 1153070-82-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

The compound's structure, featuring a piperidine ring and a cyanobenzyl group, makes it a valuable scaffold for the design of novel pharmacophores. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route, achieving a yield of over 85% under mild reaction conditions.

In terms of biological activity, 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid has shown promise as a modulator of sigma receptors, which are implicated in various neurological conditions such as Alzheimer's disease and schizophrenia. A recent in vitro study revealed that derivatives of this compound exhibit high affinity for sigma-1 receptors, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of sigma receptor-targeted therapeutics.

Additionally, the compound's anti-inflammatory properties have been investigated in preclinical models. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid derivatives significantly reduced pro-inflammatory cytokine levels in murine macrophages, indicating their potential as anti-inflammatory agents. Mechanistic studies suggested that these effects are mediated through the inhibition of NF-κB signaling pathways.

Despite these promising results, challenges remain in the clinical translation of 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on prodrug strategies and formulation technologies to enhance the compound's drug-like properties.

In conclusion, 1-(2-Cyanobenzyl)piperidine-4-carboxylic acid (CAS: 1153070-82-6) represents a promising scaffold in medicinal chemistry, with diverse biological activities and therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. Future studies should prioritize the development of more potent and selective derivatives, as well as comprehensive safety and efficacy evaluations in relevant disease models.